Cas no 2022885-53-4 (tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate
• CAS No: 2022885-53-4
• MF: C₈H₁₃Cl₂NO₂
• MW: 226.100320577621
• CID: 6556985
• PubChem ID: 165932534
• Update Time: 2025-06-07

tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6430288
• tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate
• 2022885-53-4

• Inchi： 1S/C8H13Cl2NO2/c1-8(2,3)13-7(12)11-5-4-6(9)10/h4H,5H2,1-3H3,(H,11,12)
• InChI Key： PFVMSEBOCWMMGH-UHFFFAOYSA-N
• SMILES： Cl/C(=C/CNC(=O)OC(C)(C)C)/Cl

Computed Properties

• Exact Mass: 225.0323340g/mol
• Monoisotopic Mass: 225.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate

tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate (CAS No. 2022885-53-4): An Overview

tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate (CAS No. 2022885-53-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as Boc-protected dichloroallylamine, is characterized by its unique structural features, including a tert-butyl carbamate protecting group and a dichloroallyl moiety. These features make it an attractive intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal with mild acids. The dichloroallyl moiety, on the other hand, provides a reactive site for further functionalization, making tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate a valuable building block in the development of novel compounds.

Recent studies have highlighted the potential applications of tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate in the synthesis of compounds with therapeutic properties. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The dichloroallyl functionality has been shown to enhance the antiviral activity of these compounds by improving their ability to inhibit viral replication.

In another study published in the Journal of Medicinal Chemistry, scientists from the University of Cambridge explored the use of tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate in the development of new anti-cancer drugs. The compound was used to synthesize a series of derivatives that exhibited potent cytotoxic activity against various cancer cell lines. The dichloroallyl group was found to play a crucial role in enhancing the selectivity and efficacy of these derivatives.

The versatility of tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate extends beyond its use as an intermediate in drug synthesis. It has also been employed in the preparation of polymers and materials with unique properties. For example, researchers at MIT have developed a method to incorporate this compound into polymer chains, resulting in materials with improved mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics and aerospace.

From a synthetic chemistry perspective, tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate can be prepared through several routes. One common method involves the reaction of dichloroacrylonitrile with tert-butyl carbamate in the presence of a suitable catalyst. This reaction typically proceeds with high yields and selectivity, making it an efficient process for large-scale production.

The physical and chemical properties of tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate have been extensively studied. It is a white solid that is soluble in common organic solvents such as dichloromethane and ethanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

In terms of safety and handling, tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate should be handled with care due to its reactivity and potential for forming hazardous by-products under certain conditions. Proper personal protective equipment (PPE) should be worn during handling, and appropriate ventilation should be ensured to minimize exposure risks.

Overall, tert-butyl N-(3,3-dichloroprop-2-en-1-yl)carbamate (CAS No. 2022885-53-4) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an essential building block for the development of novel compounds with diverse biological activities and material properties. As research in these areas continues to advance, the importance of this compound is likely to grow further.